Methyl 2-Fluoro-4-nitrophenylacetate

• IUPAC Name: methyl 2-(2-fluoro-4-nitrophenyl)acetate
• InChI: InChI=1S/C9H8FNO4/c1-15-9(12)4-6-2-3-7(11(13)14)5-8(6)10/h2-3,5H,4H2,1H3
• InChI Key: ZFELCQQSVRXXGP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=C(C=C(C=C1)[N+](=O)[O-])F
• Molecular Formula: C9H8FNO4
• DSSTOX Substance ID: DTXSID00593184
• Molecular Weight: 213.16 g/mol
• CAS RN: 337529-74-5

Description

“Methyl 2-Fluoro-4-nitrophenylacetate” is a chemical compound with the molecular formula C9H8FNO4. It has a molecular weight of 213.17 g/mol. The compound is typically a white to yellow solid.

Molecular Structure Analysis

The InChI code for “Methyl 2-Fluoro-4-nitrophenylacetate” is 1S/C9H8FNO4/c1-15-9(12)4-6-2-3-7(11(13)14)5-8(6)10/h2-3,5H,4H2,1H3. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

“Methyl 2-Fluoro-4-nitrophenylacetate” has a density of 1.3±0.1 g/cm3, a boiling point of 309.0±27.0 °C at 760 mmHg, and a flash point of 140.7±23.7 °C. It has a molar refractivity of 48.7±0.3 cm3, a polar surface area of 72 Å2, and a molar volume of 158.3±3.0 cm3.

Safety And Hazards

For safety information and potential hazards associated with “Methyl 2-Fluoro-4-nitrophenylacetate”, it is recommended to refer to its Material Safety Data Sheet (MSDS).

Synthesis routes and methods

Procedure details

To a stirred solution of dimethyl 2-(2-fluoro-4-nitrophenyl)malonate (5.0 g, 18.5 mmol, 1.0 eq) in DMSO (30 mL) was added NaCl (1.07 g, 18.5 mmol, 1.0 eq) and water (0.5 mL) and stirred at 120° C. for 3 h. The reaction mixture was diluted with water (100 mL), extracted with EtOAc (50 mL×2), washed with brine, dried over Na2SO4 and the solvent evaporated. The crude residue was purified by CC using PE/EtOAc (19:1) to get methyl 2-(2-fluoro-4-nitrophenyl)acetate (2.5 g, 64%) as a viscous oil (TLC system: EtOAc/PE (1:4), Rf: 0.55).